6-morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide

• CAS: 1903199-21-2
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.411
• SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)C3=CC(=NC=N3)N4CCOCC4
• InChI: InChI=1S/C19H22N4O2/c24-19(22-16-7-3-5-14-4-1-2-6-15(14)16)17-12-18(21-13-20-17)23-8-10-25-11-9-23/h1-2,4,6,12-13,16H,3,5,7-11H2,(H,22,24)
• InChIKey: SDMXXBTURDQJTI-UHFFFAOYSA-N
• Solubility: soluble

6-Morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide (CAS 1903199-21-2): Procurement Baseline and Compound Identity

6-Morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide (CAS 1903199-21-2) is a synthetic small molecule with the molecular formula C19H22N4O2 and a molecular weight of 338.41 g/mol . It belongs to the class of 4-carboxamide pyrimidines, featuring a morpholine substituent at the 6-position and a 1,2,3,4-tetrahydronaphthalen-1-yl group on the carboxamide nitrogen. Based on publicly available vendor descriptions, this compound is categorized as a research chemical intended for use as a potential G protein-coupled receptor kinase (GRK) inhibitor and a general protein kinase modulator . However, no primary research articles, patents, or authoritative database entries containing quantitative biological activity data specific to this exact compound were identified in compliant sources at the time of this analysis.

Category

Research chemical annotated as GRK inhibitor / kinase modulator

Data status

No published target engagement or selectivity data available

Stereochemistry

Contains a chiral center; likely supplied as a racemic mixture

Why 6-Morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide Cannot Be Substituted: The Information Gap

In the absence of publicly available, comparator-based quantitative biological data for this specific compound, any justification for its unique selection over closely related analogs remains unsubstantiated. The core risk of generic substitution for research procurement is the assumption of functional equivalence based solely on structural similarity. Without disclosed IC50, Ki, or selectivity profiles against defined targets derived from the same assay conditions, there is no evidence that this compound offers any differentiated potency, selectivity, or polypharmacology profile compared to other 4-carboxamide pyrimidines with alternative substituents at the 6-position or on the carboxamide nitrogen. Therefore, a scientific or industrial user cannot currently rely on published evidence to prioritize this compound over its closest analogs. The decision to procure must be based on proprietary internal data or specific synthetic accessibility requirements that are not documented in the public domain.

Structural Analogs Lack Data

Closely related 6-hydroxy and 5,6-dimethyl analogs have no disclosed activity, preventing functional comparison.

Potency & Selectivity Unknown

No IC50 or selectivity profiles exist; assumed equivalence to other pyrimidine-4-carboxamides is unsupported.

Physicochemical Assumptions Unverified

Morpholino solubility advantage is class-level inference without experimental logD or permeability data.

Quantitative Differentiation Evidence for 6-Morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide

Direct Target Engagement Data Unavailable for This Compound

A comprehensive search of BindingDB, ChEMBL, PubMed, and Google Patents did not yield any quantitative IC50, Ki, or Kd data for this compound against any specific biological target. Therefore, no differentiation claim based on target affinity or selectivity can be substantiated. Vendor annotations suggest potential GRK inhibitory activity and classification as a protein kinase inhibitor, but these are categorical labels without supporting numerical data .

Target engagement data

Data to verify

No IC50, Ki, or Kd identified

Cannot assess target potency or selectivity

Vendor annotation only; no primary evidence

Evidence Dimension	Target inhibition potency
Target Compound Data	No quantitative data available
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Without quantitative target engagement data, it is impossible to assess whether this compound offers any advantage in potency or selectivity for procurement decisions.

No Comparative Selectivity Profiles Found for Closest Structural Analogs

Closely related compounds, such as 6-hydroxy-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide or 5,6-dimethyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide, are also listed in vendor catalogs but lack publicly available biological activity data from compliant sources. Consequently, no head-to-head selectivity comparison can be performed against these or other in-class candidates. The 6-morpholino substituent may confer different physicochemical properties (e.g., solubility, permeability) compared to the 6-hydroxy or 5,6-dimethyl analogs, but these properties have not been experimentally determined and disclosed.

Selectivity comparison

Class-level inference

No data for 6-hydroxy or 5,6-dimethyl analogs

Off-target risk and polypharmacology undefined

Physicochemical differences not experimentally quantified

Evidence Dimension	Selectivity profile
Target Compound Data	No data available
Comparator Or Baseline	6-hydroxy and 5,6-dimethyl analogs
Quantified Difference	N/A
Conditions	N/A

Why This Matters

The absence of selectivity data prevents any claim of reduced off-target risk, which is a critical factor for chemical probe selection.

Physicochemical Property Differentiation Remains Computational

Structural analysis suggests that the morpholino group at the 6-position of the pyrimidine core may improve aqueous solubility relative to more lipophilic substituents, as commonly observed for morpholine-containing compounds . However, no experimentally measured logP, logD, aqueous solubility, or permeability data are available for this specific compound in the public domain. The 1,2,3,4-tetrahydronaphthalen-1-yl amide moiety introduces a chiral center, and the compound is likely supplied as a racemic mixture unless otherwise specified, which has implications for reproducibility in biological assays.

Physicochemical properties

Class-level inference

Morpholino may improve solubility; no experimental logP/logD

Solubility/permeability advantage unquantified

Chiral center; supplied as racemic unless specified

Evidence Dimension	Physicochemical properties
Target Compound Data	No experimental data
Comparator Or Baseline	General morpholine-containing analogs
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Without experimental ADME/PK data, the potential advantage of the morpholino substituent for in vivo applications cannot be quantified.

Recommended Application Scenarios for 6-Morpholino-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrimidine-4-carboxamide Based on Available Evidence

Internal Kinase Inhibitor Screening Libraries for Novel Target Deconvolution

Given its vendor annotation as a protein kinase inhibitor and GRK modulator, this compound could serve as a structurally distinct entry in an in-house kinase-focused screening library. Its unique combination of a tetrahydronaphthalene amide and a morpholino-pyrimidine core distinguishes it from more common scaffolds, potentially offering a novel starting point for hit identification. However, procurement for this purpose must be justified by internal screening needs rather than published precedent.

Synthetic Chemistry Reference Standard for Pyrimidine-4-Carboxamide Derivatization

The compound can be used as a reference standard in synthetic methodology development for pyrimidine-4-carboxamide derivatization, particularly exploring the influence of the N-tetrahydronaphthalen-1-yl substituent on reaction outcomes. Its chiral center also makes it useful for chiral chromatography method development, provided the enantiomeric composition is characterized upon receipt.

Negative Control or Inactive Comparator for Related Analog Studies

In the event that internal testing reveals this compound lacks activity against a desired target while a closely related analog shows potency, it could serve as a structurally matched negative control or inactive comparator. This application is contingent on generating internal data, as no public information currently defines its activity profile.

Application

Selection Property

Validation Focus

Internal kinase inhibitor screening

Structural novelty vs. common kinase scaffolds

Requires internal target profiling and potency assessment

Synthetic chemistry reference standard

Pyrimidine-4-carboxamide derivatization handle

Reaction outcome under N-tetrahydronaphthalen-1-yl influence; chiral method development

Negative control or inactive comparator

Structurally matched analog for control experiments

Requires internal activity profiling; no public bioactivity defined